4-(4-Methoxyphenyl)-6-phenyl-2-prop-2-enoxypyrimidine

• IUPAC Name: 4-(4-methoxyphenyl)-6-phenyl-2-prop-2-enoxypyrimidine
• InChI: InChI=1S/C20H18N2O2/c1-3-13-24-20-21-18(15-7-5-4-6-8-15)14-19(22-20)16-9-11-17(23-2)12-10-16/h3-12,14H,1,13H2,2H3
• InChI Key: YWIMZZCQIIUZQQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NC(=NC(=C2)C3=CC=CC=C3)OCC=C
• Molecular Formula: C20H18N2O2
• Molecular Weight: 318.4 g/mol

Description

4-(4-Methoxyphenyl)-6-phenyl-2-prop-2-enoxypyrimidine is a heterocyclic organic compound that features a pyrimidine ring substituted with methoxyphenyl and phenyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(4-Methoxyphenyl)-6-phenyl-2-prop-2-enoxypyrimidine typically involves multi-step organic reactions. One common method includes the condensation of appropriate aldehydes with pyrimidine derivatives under basic conditions. The reaction conditions often involve the use of solvents like ethanol or methanol and catalysts such as piperidine or pyridine.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

4-(4-Methoxyphenyl)-6-phenyl-2-prop-2-enoxypyrimidine undergoes various types of chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form corresponding phenolic derivatives.

Reduction: The double bond in the prop-2-enoxy group can be reduced to form saturated derivatives.

Substitution: Electrophilic aromatic substitution reactions can occur on the phenyl rings.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) in acidic conditions.

Reduction: Hydrogenation using palladium on carbon (Pd/C) as a catalyst.

Substitution: Halogenation using bromine (Br₂) or chlorination using chlorine (Cl₂) in the presence of a Lewis acid catalyst like aluminum chloride (AlCl₃).

Major Products

Oxidation: Formation of phenolic derivatives.

Reduction: Formation of saturated pyrimidine derivatives.

Substitution: Formation of halogenated pyrimidine derivatives.

Scientific Research Applications

4-(4-Methoxyphenyl)-6-phenyl-2-prop-2-enoxypyrimidine has diverse applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development, particularly in targeting specific enzymes or receptors.

Industry: Utilized in the development of advanced materials, including polymers and coatings.

Mechanism of Action

The mechanism of action of 4-(4-Methoxyphenyl)-6-phenyl-2-prop-2-enoxypyrimidine involves its interaction with specific molecular targets. It may act as an inhibitor or modulator of certain enzymes or receptors, affecting various biochemical pathways. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 4-Methoxyphenylacetic acid
• 4-Methoxyphenyl isothiocyanate
• 4-Methoxyamphetamine

Uniqueness

4-(4-Methoxyphenyl)-6-phenyl-2-prop-2-enoxypyrimidine is unique due to its specific substitution pattern on the pyrimidine ring, which imparts distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity and interaction profiles, making it valuable for specific research and industrial applications.